Cas no 5470-92-8 ( )

• Product name: &nbsp
• CAS No: 5470-92-8
• MF: C₁₄H₂₀N₂O
• MW: 232.3214
• CID: 942645
• PubChem ID: 12287232

  Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylpiperazin-1-yl)-1-phenylpropan-1-one,hydrochloride
• NSC27070
• NSC-27070
• NSC53488
• NSC-53488
• DTXSID60484584
• 3-(4-Methylpiperazin-1-yl)-1-phenylpropan-1-one--hydrogen chloride (1/1)
• 3-(4-methylpiperazin-1-yl)-1-phenylpropan-1-one hydrochloride
• 5470-92-8
•  

• Inchi： InChI=1S/C14H20N2O.ClH/c1-15-9-11-16(12-10-15)8-7-14(17)13-5-3-2-4-6-13;/h2-6H,7-12H2,1H3;1H
• InChI Key： NNWGBBQKIUPGAI-UHFFFAOYSA-N
• SMILES： CN1CCN(CC1)CCC(=O)C2=CC=CC=C2.Cl

Computed Properties

• Exact Mass: 232.1577
• Monoisotopic Mass: 268.1342410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55
• LogP: 2.18460